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Cat. No.: B1499584 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the synthesis and potential antimicrobial

applications of derivatives of 6-(hydroxymethyl)picolinohydrazide. While direct research on

this specific parent hydrazide is limited, this document leverages established protocols for

analogous hydrazide-hydrazone compounds to provide a practical guide for researchers. The

information presented is based on the synthesis and antimicrobial evaluation of structurally

similar picolinohydrazide and isonicotinohydrazide derivatives.

Introduction
Hydrazide-hydrazone derivatives are a well-established class of compounds in medicinal

chemistry, known for their broad spectrum of biological activities, including antimicrobial,

anticonvulsant, anti-inflammatory, and anticancer properties. The core structure, characterized

by the azomethine group (-NHN=CH-), is a key pharmacophore that contributes to their

biological efficacy. The synthesis of these compounds is typically straightforward, involving the

condensation of a hydrazide with an aldehyde or ketone.

6-(Hydroxymethyl)picolinohydrazide is a promising, yet underexplored, starting material for

the synthesis of novel antimicrobial agents. The presence of the hydroxymethyl group offers a

potential site for further derivatization, allowing for the fine-tuning of physicochemical properties
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and biological activity. The picolinohydrazide scaffold itself has been investigated in the context

of antimicrobial drug discovery, with derivatives showing activity against a range of bacterial

and fungal pathogens.

This document provides generalized protocols for the synthesis of hydrazone derivatives from

6-(hydroxymethyl)picolinohydrazide and for their subsequent antimicrobial screening. The

accompanying data, derived from closely related compounds, serves as a benchmark for

expected antimicrobial potency.

Data Presentation: Antimicrobial Activity of
Analogous Hydrazide-Hydrazone Derivatives
The following tables summarize the in vitro antimicrobial activity of hydrazone derivatives of

isonicotinic acid, a structural isomer of picolinic
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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